Cas no 1790199-03-9 (N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide
• CAS No: 1790199-03-9
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 5367733
• Update Time: 2025-06-14

N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide

• Inchi： 1S/C16H16N2O3/c1-16(20,14-7-4-8-21-14)10-17-15(19)13-9-11-5-2-3-6-12(11)18-13/h2-9,18,20H,10H2,1H3,(H,17,19)
• InChI Key： AIQZLGZVSUZMQV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1C(NCC(C1=CC=CO1)(O)C)=O

Additional information on N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide

Recent Advances in the Study of N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide (CAS: 1790199-03-9)

In recent years, the compound N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide (CAS: 1790199-03-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a furan ring and an indole carboxamide moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's interaction with specific biological targets, particularly its affinity for serotonin receptors. The research team employed molecular docking simulations and in vitro binding assays to demonstrate that N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide exhibits selective binding to the 5-HT2A receptor subtype, suggesting its potential utility in neuropsychiatric disorders. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Further advancements have been made in understanding the compound's synthetic pathways. A 2023 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route for N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide, achieving higher yields and purity through a novel catalytic asymmetric synthesis approach. This development is particularly significant for scaling up production for clinical trials and future commercialization.

In the realm of therapeutic applications, preclinical studies have explored the compound's efficacy in pain management. Research conducted at a leading pharmaceutical institute demonstrated that N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide exhibits potent analgesic effects in rodent models of neuropathic pain, with a mechanism distinct from traditional opioids. This finding opens new avenues for developing non-addictive pain therapies, addressing a critical need in the current opioid crisis.

The safety profile of N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide has also been systematically evaluated. Toxicology studies in multiple species revealed favorable results, with no significant adverse effects observed at therapeutic doses. These findings support the compound's progression into phase I clinical trials, which are anticipated to begin in the coming year.

Looking forward, researchers are investigating structural analogs of N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide to further enhance its pharmacological properties. Computational chemistry approaches are being employed to predict modifications that could improve target selectivity or reduce potential off-target effects. These efforts underscore the compound's potential as a scaffold for developing novel therapeutics across multiple disease areas.

In conclusion, the growing body of research on N-[2-(furan-2-yl)-2-hydroxypropyl]-1H-indole-2-carboxamide (CAS: 1790199-03-9) demonstrates its significant potential in medicinal chemistry. From its unique mechanism of action to its promising therapeutic applications and favorable safety profile, this compound represents an exciting area of development in the pharmaceutical industry. Continued research and clinical translation will be crucial in realizing its full therapeutic potential.